Cas no 2229323-68-4 (3-(aminomethyl)-3-{4-(trifluoromethyl)sulfanylphenyl}cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-{4-(trifluoromethyl)sulfanylphenyl}cyclobutan-1-ol
• CAS No: 2229323-68-4
• MF: C₁₂H₁₄F₃NOS
• MW: 277.305872440338
• CID: 6284944
• PubChem ID: 165679805
• Update Time: 2025-06-26

3-(aminomethyl)-3-{4-(trifluoromethyl)sulfanylphenyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-{4-(trifluoromethyl)sulfanylphenyl}cyclobutan-1-ol
• 3-(aminomethyl)-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutan-1-ol
• 2229323-68-4
• EN300-1941041

• Inchi： 1S/C12H14F3NOS/c13-12(14,15)18-10-3-1-8(2-4-10)11(7-16)5-9(17)6-11/h1-4,9,17H,5-7,16H2
• InChI Key： JNNPFRICSOFYMG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 277.07481973g/mol
• Monoisotopic Mass: 277.07481973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(aminomethyl)-3-{4-(trifluoromethyl)sulfanylphenyl}cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-{4-(trifluoromethyl)sulfanylphenyl}cyclobutan-1-ol (CAS No. 2229323-68-4)

3-(aminomethyl)-3-{4-(trifluoromethyl)sulfanylphenyl}cyclobutan-1-ol is a sophisticated organic compound characterized by its cyclobutane core substituted with an aminomethyl group and a 4-(trifluoromethyl)sulfanylphenyl moiety. This unique structural configuration imparts distinct chemical and biological properties, making it a subject of significant interest in pharmaceutical and biochemical research. The compound, identified by its Chemical Abstracts Service (CAS) number 2229323-68-4, has garnered attention for its potential applications in drug discovery and molecular medicine.

The molecular framework of 3-(aminomethyl)-3-{4-(trifluoromethyl)sulfanylphenyl}cyclobutan-1-ol combines the rigidity of the cyclobutane ring with the electron-withdrawing effect of the trifluoromethyl group and the electron-donating properties of the amino group. This balance of electronic features facilitates diverse interactions with biological targets, positioning it as a versatile intermediate in synthetic chemistry. The presence of both an aminomethyl and a sulfanylphenyl substituent further enhances its reactivity, enabling modifications that can fine-tune its pharmacological profile.

In recent years, there has been growing interest in cycloalkanol derivatives due to their potential as bioactive molecules. The cyclobutane ring, in particular, has been extensively studied for its ability to mimic natural scaffolds found in biologically active compounds. The introduction of fluorine atoms, such as in the trifluoromethyl group, is a common strategy to improve metabolic stability and binding affinity in drug candidates. The sulfanylphenyl moiety adds another layer of complexity, offering opportunities for hydrogen bonding and hydrophobic interactions with biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can engage multiple binding sites or pathways simultaneously. 3-(aminomethyl)-3-{4-(trifluoromethyl)sulfanylphenyl}cyclobutan-1-ol fits this criterion well, as its structural features allow for interactions with both protein and nucleic acid targets. Preliminary studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration.

The synthesis of 3-(aminomethyl)-3-{4-(trifluoromethyl)sulfanylphenyl}cyclobutan-1-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include cyclization reactions to form the cyclobutane ring, functional group interconversions to introduce the aminomethyl and sulfanylphenyl groups, and protection-deprotection strategies to control reactivity. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing costs and improving scalability for industrial applications.

One of the most compelling aspects of 3-(aminomethyl)-3-{4-(trifluoromethyl)sulfanylphenyl}cyclobutan-1-ol is its potential as a building block for more complex drug candidates. By modifying its core structure or appending additional functional groups, researchers can generate libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques combined with computational modeling have accelerated the process of identifying promising lead compounds from such libraries.

The pharmacokinetic profile of any drug candidate is critical to its success in clinical applications. The presence of fluorine atoms can influence metabolic stability by affecting enzyme recognition, while the cyclobutane ring may enhance binding affinity through steric constraints. The aminomethyl group provides a site for further derivatization, allowing for adjustments to solubility, permeability, and other physicochemical properties. These factors must be carefully considered during drug development to ensure optimal efficacy and safety.

In conclusion, 3-(aminomethyl)-3-{4-(trifluoromethyl)sulfanylphenyl}cyclobutan-1-ol (CAS No. 2229323-68-4) represents a promising compound in the realm of pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative approaches but offers rewards through its versatility as an intermediate for drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.